1-[(3,4-dimethylphenyl)sulfonyl]-4-[(4-ethylphenyl)sulfonyl]piperazine

• IUPAC Name: 1-(3,4-dimethylphenyl)sulfonyl-4-(4-ethylphenyl)sulfonylpiperazine
• InChI: InChI=1S/C20H26N2O4S2/c1-4-18-6-9-19(10-7-18)27(23,24)21-11-13-22(14-12-21)28(25,26)20-8-5-16(2)17(3)15-20/h5-10,15H,4,11-14H2,1-3H3
• InChI Key: RBZQXRUWZOYDBM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)S(=O)(=O)C3=CC(=C(C=C3)C)C
• Molecular Formula: C20H26N2O4S2
• Molecular Weight: 422.6 g/mol

Description

1-[(3,4-dimethylphenyl)sulfonyl]-4-[(4-ethylphenyl)sulfonyl]piperazine, also known as DSP-4E, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. DSP-4E is a piperazine derivative that has been synthesized through a multi-step process.

Mechanism of Action

The mechanism of action of 1-[(3,4-dimethylphenyl)sulfonyl]-4-[(4-ethylphenyl)sulfonyl]piperazine involves the selective destruction of noradrenergic neurons. 1-[(3,4-dimethylphenyl)sulfonyl]-4-[(4-ethylphenyl)sulfonyl]piperazine is taken up by noradrenergic neurons and is converted into a toxic metabolite that causes the degeneration of these neurons. This leads to a decrease in the levels of norepinephrine, which is a neurotransmitter that is involved in various physiological processes.
Biochemical and physiological effects:
The biochemical and physiological effects of 1-[(3,4-dimethylphenyl)sulfonyl]-4-[(4-ethylphenyl)sulfonyl]piperazine are primarily related to the depletion of noradrenergic neurons. This has been shown to lead to various changes in behavior, cognition, and physiology in animal models. 1-[(3,4-dimethylphenyl)sulfonyl]-4-[(4-ethylphenyl)sulfonyl]piperazine has been used to study the role of noradrenergic neurons in various conditions such as depression, anxiety, and addiction.

Advantages and Limitations for Lab Experiments

One of the major advantages of 1-[(3,4-dimethylphenyl)sulfonyl]-4-[(4-ethylphenyl)sulfonyl]piperazine is its selectivity for noradrenergic neurons. This allows for the selective depletion of these neurons without affecting other neuronal populations. However, one of the limitations of 1-[(3,4-dimethylphenyl)sulfonyl]-4-[(4-ethylphenyl)sulfonyl]piperazine is its potential toxicity, which can limit its use in certain experimental conditions.

Future Directions

There are several future directions for research on 1-[(3,4-dimethylphenyl)sulfonyl]-4-[(4-ethylphenyl)sulfonyl]piperazine. One area of research is the study of the role of noradrenergic neurons in various pathological conditions. Another area of research is the development of new compounds that can selectively target other neuronal populations. Additionally, there is a need for further studies on the potential toxicity of 1-[(3,4-dimethylphenyl)sulfonyl]-4-[(4-ethylphenyl)sulfonyl]piperazine and its effects on other physiological systems.
Conclusion:
In conclusion, 1-[(3,4-dimethylphenyl)sulfonyl]-4-[(4-ethylphenyl)sulfonyl]piperazine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. The synthesis of 1-[(3,4-dimethylphenyl)sulfonyl]-4-[(4-ethylphenyl)sulfonyl]piperazine involves a multi-step process, and it has been extensively studied for its potential applications in neuroscience research. 1-[(3,4-dimethylphenyl)sulfonyl]-4-[(4-ethylphenyl)sulfonyl]piperazine selectively destroys noradrenergic neurons, leading to various changes in behavior, cognition, and physiology. While 1-[(3,4-dimethylphenyl)sulfonyl]-4-[(4-ethylphenyl)sulfonyl]piperazine has several advantages for lab experiments, its potential toxicity is a limitation that needs to be addressed. Finally, there are several future directions for research on 1-[(3,4-dimethylphenyl)sulfonyl]-4-[(4-ethylphenyl)sulfonyl]piperazine, including the study of its effects on other physiological systems and the development of new compounds that can selectively target other neuronal populations.

Scientific Research Applications

1-[(3,4-dimethylphenyl)sulfonyl]-4-[(4-ethylphenyl)sulfonyl]piperazine has been extensively studied for its potential applications in various fields of research. One of the most significant applications of 1-[(3,4-dimethylphenyl)sulfonyl]-4-[(4-ethylphenyl)sulfonyl]piperazine is in neuroscience research. 1-[(3,4-dimethylphenyl)sulfonyl]-4-[(4-ethylphenyl)sulfonyl]piperazine is a selective noradrenergic neurotoxin that has been used to selectively deplete noradrenergic neurons in animal models. This has led to a better understanding of the role of noradrenergic neurons in various physiological and pathological conditions.